N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C19H20N4OS/c24-18(19-22-15-5-1-2-6-16(15)25-19)21-13-14-8-11-23(12-9-14)17-7-3-4-10-20-17/h1-7,10,14H,8-9,11-13H2,(H,21,24)
• InChI Key: BHOAJUSCNWLQHE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=NC3=CC=CC=C3S2)C4=CC=CC=N4
• Molecular Formula: C19H20N4OS
• Molecular Weight: 352.5 g/mol

Description

Compounds with structures similar to “N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzo[d]thiazole-2-carboxamide” have been studied for their potential as anti-tubercular agents. These compounds were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Synthesis Analysis

The synthesis of similar compounds involves the design and creation of a series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various techniques. For example, single crystals were developed for some compounds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been studied. The reactions involve the use of various halogen derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For example, the crystal system of a similar compound at 100 K is triclinic.

Scientific Research Applications

Medicinal Chemistry and Drug Development

N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzo[d]thiazole-2-carboxamide has garnered attention in medicinal chemistry due to its potential therapeutic applications. Researchers explore its interactions with biological targets, aiming to design novel drugs. Some key areas include:

Chemodivergent Synthesis: Researchers have developed methods to synthesize N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from a-bromoketones and 2-aminopyridines. These compounds serve as versatile building blocks for further transformations.

Mechanism of Action

Target of Action

It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.

Mode of Action

It can be inferred from related compounds that it likely interacts with its targets, leading to changes in cellular processes .

Biochemical Pathways

Similar compounds have been shown to possess various biological activities, suggesting that this compound may also affect multiple biochemical pathways .

Pharmacokinetics

It is known that piperidine-containing compounds, which this compound is a derivative of, are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . This suggests that the compound may have favorable pharmacokinetic properties.

Result of Action

It can be inferred from related compounds that it likely has a broad range of biological activities .

Action Environment

It is known that the efficacy of similar compounds can be influenced by various factors, including the physiological environment and the presence of other compounds .

Safety and Hazards

The safety and hazards of similar compounds have been evaluated. For example, most active compounds were evaluated for their cytotoxicity on HEK-293 (human embryonic kidney) cells.

Future Directions

Future directions for the study of similar compounds could involve the design and development of new drugs with potential antimicrobial activity.